4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid

• IUPAC Name: 4-[(4-methoxyphenyl)methyl]-1-pyrimidin-2-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C18H21N3O3/c1-24-15-5-3-14(4-6-15)13-18(16(22)23)7-11-21(12-8-18)17-19-9-2-10-20-17/h2-6,9-10H,7-8,11-13H2,1H3,(H,22,23)
• InChI Key: DUTRNVCEDRCWJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2(CCN(CC2)C3=NC=CC=N3)C(=O)O
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid, also known as MPPCA, is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Scientific Research Applications

4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a pharmacological tool to investigate the role of certain receptors and enzymes in biochemical pathways. 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid has been shown to selectively inhibit the activity of certain enzymes, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which play important roles in cellular signaling pathways. This inhibition can be used to study the downstream effects of PKC and MAPK in different physiological and pathological conditions.

Mechanism of Action

The mechanism of action of 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid involves its selective inhibition of PKC and MAPK enzymes. PKC and MAPK are involved in several cellular signaling pathways that regulate cell growth, differentiation, and apoptosis. Inhibition of these enzymes can lead to altered cellular responses and downstream effects.
Biochemical and Physiological Effects:
4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid has been shown to have several biochemical and physiological effects in various experimental models. It has been shown to inhibit cell proliferation and induce cell death in cancer cells. Additionally, it has been shown to reduce inflammation and oxidative stress in animal models of various diseases, including diabetes, atherosclerosis, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid in lab experiments is its selective inhibition of PKC and MAPK enzymes, which allows for the investigation of specific downstream effects. Additionally, 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid has been shown to have low toxicity and good solubility in aqueous solutions, making it suitable for in vitro and in vivo experiments. However, one of the limitations of using 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid is its limited availability and high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid in scientific research. One of the major areas of interest is its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid can be used to investigate the role of PKC and MAPK in different physiological and pathological conditions, which can lead to the development of new therapeutic targets. Further studies are needed to explore the full potential of 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid in scientific research and its potential clinical applications.
Conclusion:
In conclusion, 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid is a chemical compound that has gained attention in scientific research for its potential applications in various fields. Its selective inhibition of PKC and MAPK enzymes allows for the investigation of specific downstream effects, and its low toxicity and good solubility make it suitable for in vitro and in vivo experiments. Further studies are needed to explore the full potential of 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid in scientific research and its potential clinical applications.

Synthesis Methods

The synthesis of 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid involves a series of chemical reactions that require specific reagents and conditions. The detailed synthesis method has been described in several research papers. Briefly, 4-(4-methoxybenzyl)-1-pyrimidin-2-ylpiperidine-4-carboxylic acid can be synthesized by reacting 4-(4-methoxybenzyl)piperidine-2,6-dione with 2-aminopyrimidine in the presence of a base and a catalyst. The resulting product can be further purified using chromatography techniques.